Cas no 630125-91-6 (4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline)

• Product Name: 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline
• CAS No: 630125-91-6
• MF: C₁₄H₂₀F₃N₃
• MW: 287.323913574219
• MDL: MFCD09909923
• CID: 1646488
• PubChem ID: 59134564
• Update Time: 2025-06-07

4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-[(4-ethyl-1-piperazinyl)methyl]-3-(trifluoromethyl)aniline
• 4-(4-ethylpiperazin-1-ylmethyl)-3-trifluoromethylphenylamine
• 4-(4-ethylpiperazin-1-yl)-aniline
• 4-(4-ethylpiperazin-1-yl)benzenamine
• 4-(4-ethylpiperazinyl)phenylamine
• 4-(4-ethyl-piperazin-1-ylmethyl)-3-trifluoromethyl-phenylamine
• 4-(4-Ethylpiperazin-1-ly)aniline
• 4-(4-ethyl-piperazin-1-yl)-phenylamine
• 4-(4-ethyl-1-piperazinyl)aniline
• 4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)benzeneamine
• 3-trifluoromethyl-4-(4-ethylpiperazin-1-ylmethyl)-phenylamine
• AG-D-36711
• 4-(4-ethylpiperazino)aniline
• 4-(4-ethyl-piperazin-1-yl)phenylamine
• 4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)aniline
• 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline
• 4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)benzenamine
• 4-(4-ethylpiperazin-1-yl)phenylamine
• 4-(4-Ethylpiperazin-1-ylmethyl)-3-trifluoromethylaniline
• 4-[(4-ETHYL-1-PIPERAZINYL)METHYL]-3-(TRIFLUOROMETHYL)-BENZENAMINE
• AK155876
• Benzenamine, 4-[(4-ethyl-1-piperazinyl)methyl]-3-(trifluoromethyl)-
• ZYWCDXFRHUHFNV-UHFFFAOYSA-N
• C14H20F3N3
• SY115215
• 630125-91-6
• CS-M1925
• DS-8655
• A1-08954
• DB-366862
• 4-((4-ethylpiperazine-1-yl)methyl)-3-(trifluoromethyl)aniline
• MFCD09909923
• SCHEMBL1279087
• CHEMBL4211518
• AKOS017556622

• MDL： MFCD09909923
• Inchi： 1S/C14H20F3N3/c1-2-19-5-7-20(8-6-19)10-11-3-4-12(18)9-13(11)14(15,16)17/h3-4,9H,2,5-8,10,18H2,1H3
• InChI Key： ZYWCDXFRHUHFNV-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CN2CCN(CC)CC2)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 287.16100
• Monoisotopic Mass: 287.16093214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 344.9±42.0 °C(Predicted)
• Solubility: 溶于二氯甲烷；
• PSA: 32.50000
• LogP: 2.88210
• pka: 7.76±0.10(Predicted)

4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline

Professional Introduction to 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline (CAS No. 630125-91-6)

4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline, a compound with the chemical identifier CAS No. 630125-91-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in the development of novel therapeutic agents. Its unique structural features, characterized by the presence of a 4-ethylpiperazin-1-yl moiety and a trifluoromethyl group, make it a compelling candidate for further investigation in medicinal chemistry.

The structural composition of 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline is meticulously designed to optimize its pharmacological properties. The 4-ethylpiperazin-1-yl substituent is known for its ability to enhance binding affinity and selectivity, which is crucial for developing drugs with minimal side effects. On the other hand, the trifluoromethyl group contributes to metabolic stability and improved bioavailability, making it an attractive feature in drug design.

In recent years, there has been growing interest in the development of compounds that incorporate fluorine atoms due to their ability to modulate biological activity. The introduction of a trifluoromethyl group into aniline derivatives has been particularly noteworthy, as it has been shown to enhance the potency and duration of action of various therapeutic agents. This modification has been extensively studied in the context of central nervous system (CNS) drugs, where it has demonstrated significant promise.

The pharmacological profile of 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline has been explored in several preclinical studies. These investigations have revealed that the compound exhibits notable activity against a range of targets relevant to neurological disorders. Specifically, its interaction with neurotransmitter receptors has been found to be particularly promising, suggesting potential applications in the treatment of conditions such as depression, anxiety, and cognitive impairment.

One of the most intriguing aspects of this compound is its ability to modulate the activity of serotonin receptors. Serotonin, often referred to as the "feel-good" neurotransmitter, plays a critical role in mood regulation and emotional stability. By targeting specific serotonin receptors, 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline may offer a novel approach to treating mood disorders without the side effects associated with traditional antidepressants.

The synthesis of 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline involves a series of well-defined chemical transformations that highlight the expertise required in pharmaceutical chemistry. The process begins with the preparation of key intermediates, including an ethylpiperazine derivative and a trifluoromethylaniline precursor. These intermediates are then coupled together using advanced coupling techniques such as Buchwald-Hartwig coupling, which ensures high yield and purity.

The role of fluorine chemistry in modern drug development cannot be overstated. The introduction of fluorine atoms into organic molecules can lead to significant changes in their pharmacokinetic properties. For instance, fluorine atoms can increase lipophilicity, improve metabolic stability, and enhance binding affinity. These effects have made fluorinated compounds highly sought after in the pharmaceutical industry.

In conclusion, 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)aniline represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated pharmacological activity make it an attractive option for treating various neurological disorders. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the next generation of therapeutic agents.